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Compound of Interest

Compound Name: N-Valeryl-D-glucosamine

Cat. No.: B15549908

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Valeryl-D-glucosamine, a
derivative of D-glucosamine. Due to the limited availability of in-depth experimental data
directly pertaining to N-Valeryl-D-glucosamine, this document also extensively references its
structurally related analogs, N-Palmitoyl-D-glucosamine (PGA) and N-Acetyl-D-glucosamine
(NAG), to provide a predictive framework for its potential biological activities, experimental
evaluation, and mechanisms of action.

Chemical Identity and Synonyms

N-Valeryl-D-glucosamine is an N-acyl derivative of the amino sugar D-glucosamine.
Understanding its various synonyms and chemical identifiers is crucial for a comprehensive
literature search and unambiguous identification.

Table 1: Synonyms and Chemical Identifiers for N-Valeryl-D-glucosamine
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Identifier Type Identifier

N-[(3R,4R,5S,6R)-2,4,5-trihydroxy-6-
(hydroxymethyl)oxan-3-yl]pentanamide

Systematic Name

Common Synonyms 2-Deoxy-2-pentanamido-D-glucopyranose

2-Deoxy-2-valeramido-D-glucopyranose

N-Pentanoyl-D-glucosamine

CAS Number 63223-57-4
Molecular Formula C11H21NOs
Molecular Weight 263.29 g/mol

Physicochemical Properties

The physical and chemical properties of N-Valeryl-D-glucosamine are foundational to its

handling, formulation, and biological activity.

Table 2: Physicochemical Properties of N-Valeryl-D-glucosamine

Property Value Source
White to off-white crystalline

Appearance --INVALID-LINK--
powder

Purity > 98% --INVALID-LINK--

) ] [0]20/D = +33 to +39° (c=1in

Optical Rotation --INVALID-LINK--
H20)

Storage Temperature Room Temperature --INVALID-LINK--

MDL Number MFCDO00059805 --INVALID-LINK--

Potential Biological Activities and Signaling

Pathways (Inferred from Analogs)
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While direct evidence for the biological activities of N-Valeryl-D-glucosamine is limited,
research on its analogs, particularly N-Palmitoyl-D-glucosamine (PGA), suggests a significant
potential for anti-inflammatory effects. The proposed mechanism of action involves the
modulation of key inflammatory signaling pathways.

Hypothesized Anti-Inflammatory Signaling Pathway

Based on studies of PGA, N-Valeryl-D-glucosamine is hypothesized to exert anti-
inflammatory effects by antagonizing the Toll-like receptor 4 (TLR4) signaling pathway.[1][2]
TLR4 activation by ligands such as lipopolysaccharide (LPS) triggers a downstream cascade
leading to the activation of the NLRP3 inflammasome and the production of pro-inflammatory
cytokines. By inhibiting this pathway, N-Valeryl-D-glucosamine could potentially reduce
inflammation.
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Hypothesized TLR4/NLRP3 Signaling Pathway Inhibition

N-Valeryl-D-glucosamine
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Hypothesized TLR4/NLRP3 Signaling Pathway Inhibition by N-Valeryl-D-glucosamine.
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Experimental Protocols (Adapted from Analog
Studies)

The following experimental protocols are adapted from studies on N-Palmitoyl-D-glucosamine
and N-Acetyl-D-glucosamine and can serve as a starting point for investigating the biological
effects of N-Valeryl-D-glucosamine.

In Vivo Model of Colitis

This protocol is based on the dinitrobenzene sulfonic acid (DNBS)-induced colitis model in
mice, which is used to assess the anti-inflammatory properties of compounds in the context of
inflammatory bowel disease.[3]

Table 3: Experimental Protocol for DNBS-Induced Colitis in Mice
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Step Procedure Details
) House in a controlled
] C57BL/6 mice (male, 8-10 ) ) .
1. Animal Model environment with ad libitum

weeks old)

access to food and water.

2. Induction of Colitis

Intracolonic administration of
DNBS

Administer 4 mg of DNBS in
100 pL of 50% ethanol via a
catheter inserted into the

colon.

3. Treatment Groups

Vehicle, DNBS + Vehicle,
DNBS + N-Valeryl-D-

glucosamine

Administer N-Valeryl-D-
glucosamine orally (e.g., 30
and 100 mg/kg) daily for a
specified period (e.g., 7 days).

4. Disease Activity Index (DAI)

Daily monitoring

Score changes in body weight,
stool consistency, and rectal

bleeding.

5. Sample Collection

At the end of the experiment

Euthanize mice and collect
colon tissue and spleen for

analysis.

6. Analysis

Macroscopic and Histological

Evaluation

Measure colon length and
spleen weight. Perform
histological scoring of
inflammation and tissue

damage.

Biochemical Analysis

Measure levels of pro-
inflammatory cytokines (e.qg.,
IL-1(3, TNF-a) and proteins
(e.g., INOS, NLRP3) in colon

tissue homogenates via ELISA

or Western blot.

Experimental Workflow for In Vivo Anti-Inflammatory

Studies
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The logical flow of an in vivo study to assess the anti-inflammatory effects of N-Valeryl-D-
glucosamine is depicted below.

In Vivo Anti-Inflammatory Experimental Workflow

Select Animal Model
(e.g., C57BL/6 mice)

Induce Inflammation
(e.g., DNBS)

Administer N-Valeryl-D-glucosamine
and Vehicle Controls

Monitor Disease Activity
(DAl Score)

Sample Collection
(Colon, Spleen)

Macroscopic, Histological,
and Biochemical Analysis
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Workflow for in vivo anti-inflammatory studies.

Conclusion

N-Valeryl-D-glucosamine is a promising derivative of D-glucosamine with potential
applications in research and drug development, particularly in the context of inflammatory
diseases. While direct experimental data remains limited, the extensive research on its
analogs, N-Palmitoyl-D-glucosamine and N-Acetyl-D-glucosamine, provides a strong rationale
for investigating its anti-inflammatory properties. The hypothesized mechanism of action
through the TLR4/NLRP3 signaling pathway offers a clear target for future studies. The
experimental protocols outlined in this guide, adapted from studies on these analogs, provide a
robust framework for elucidating the therapeutic potential of N-Valeryl-D-glucosamine. Further
research is warranted to confirm these hypothesized activities and to fully characterize the
pharmacological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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